Cas no 1251586-99-8 (2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(4-fluorophenyl)acetamide)

• Product Name: 2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(4-fluorophenyl)acetamide
• CAS No: 1251586-99-8
• MF: C₂₂H₂₁FN₄O₂
• MW: 392.426148176193
• CID: 6316040
• PubChem ID: 49663591
• Update Time: 2025-06-12

2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(4-fluorophenyl)acetamide
• 2-(6-Benzyl-4-oxo-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-3-yl)-N-(4-fluorophenyl)acetamide
• CHEMBL4989685
• 2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(4-fluorophenyl)acetamide
• F3406-5947
• 1251586-99-8
• 2-(6-benzyl-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(4-fluorophenyl)acetamide
• AKOS024484536

• Inchi： 1S/C22H21FN4O2/c23-17-6-8-18(9-7-17)25-21(28)14-27-15-24-20-10-11-26(13-19(20)22(27)29)12-16-4-2-1-3-5-16/h1-9,15H,10-14H2,(H,25,28)
• InChI Key： VEQHAHSPPHKBRA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CN1C=NC2=C(C1=O)CN(CC1C=CC=CC=1)CC2)=O

Computed Properties

• Exact Mass: 392.16485409g/mol
• Monoisotopic Mass: 392.16485409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(4-fluorophenyl)acetamide

Introduction to 2-{6-Benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(4-fluorophenyl)acetamide (CAS No. 1251586-99-8)

2-{6-Benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(4-fluorophenyl)acetamide (CAS No. 1251586-99-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrido[4,3-d]pyrimidines and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, biological significance, and recent research developments surrounding this compound.

The molecular structure of 2-{6-Benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(4-fluorophenyl)acetamide is notable for its intricate arrangement of functional groups. The core structure consists of a pyrido[4,3-d]pyrimidine ring system fused with a benzyl group and an acetamide moiety substituted with a 4-fluorophenyl group. This combination of functional groups imparts the compound with a range of chemical properties that make it an interesting target for various applications in pharmaceutical research.

One of the key areas of interest in the study of 2-{6-Benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(4-fluorophenyl)acetamide is its potential as a therapeutic agent. Recent studies have shown that this compound exhibits significant biological activity against various targets. For instance, it has been reported to possess potent anti-inflammatory properties due to its ability to inhibit the production of pro-inflammatory cytokines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-{6-Benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(4-fluorophenyl)acetamide has also shown promise in the field of oncology. Research has demonstrated that this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. Specifically, it has been found to induce apoptosis in various cancer cell lines through the modulation of key signaling pathways involved in cell survival and proliferation.

The mechanism of action of 2-{6-Benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(4-fluorophenyl)acetamide is still under investigation. However, preliminary studies suggest that it may act by binding to specific protein targets involved in inflammation and cancer progression. For example, it has been shown to interact with enzymes such as cyclooxygenase (COX) and kinases such as protein kinase B (AKT), which are known to play crucial roles in these processes.

Beyond its therapeutic potential, 2-{6-Benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(4-fluorophenyl)acetamide is also an important tool for chemical biology research. Its unique structure allows it to serve as a scaffold for the development of new compounds with enhanced biological activities. By modifying the functional groups attached to the core structure, chemists can fine-tune the properties of the molecule to optimize its efficacy and selectivity for specific targets.

In terms of synthetic methods, 2-{6-Benzyl-4-oxo-3H,4H,5H,6H,7H ,8 H -pyrido [ 4 , 3 -d ] pyrimidin - 3 - yl } - N -( 4 - fluorophen yl ) acet amide can be synthesized through a multi-step process involving several key reactions. One common approach involves the condensation of benzaldehyde with formamidine acetate to form an intermediate imine compound. This intermediate is then cyclized using a suitable cyclizing agent such as phosphorus oxychloride (POCl₃) to form the pyrido[4 , 3 -d ] pyrimidine ring system . The resulting compound is further functionalized by introducing the acetamide moiety and the 4 - fluorophen yl group through subsequent reactions .

The synthetic route for 2-{6-Benzyl - 4 - ox o - 3 H , 4 H , 5 H , 6 H , 7 H , 8 H - pyrido [ 4 , 3 -d ] pyrimidin - 3 - yl } - N -( 4 - fluor ophen yl ) acet amide strong > has been optimized to achieve high yields and purity levels . This makes it feasible for large-scale production , which is essential for both research purposes and potential commercial applications . p > < p >In conclusion ,< strong >2-{6-Benz yl - 4 - ox o - 3 H , 4 H , 5 H , 6 H , 7 H , 8 H - pyrido [ 4 , 3 -d ] pyrim idin - 3 - yl } - N -( 4 - fluor ophen yl ) acet amide strong > ( CAS No .1251586–99–8 ) is a multifaceted compound with significant potential in various areas of medicinal chemistry . Its unique structural features and biological activities make it an important target for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications , this compound is poised to play a crucial role in advancing our understanding and treatment of inflammatory diseases and cancer . p > article > response >